Cas no 1018170-82-5 (3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid)

• Product Name: 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• CAS No: 1018170-82-5
• MF: C₉H₇F₃N₄O₂
• MW: 260.172691583633
• MDL: MFCD10001592
• CID: 4676185
• Update Time: 2025-06-07

3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-[7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-(7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
• STK353433
• SBB026507
• 3-[7-(trifluoromethyl)-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]propanoic a cid
• 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

• MDL： MFCD10001592
• Inchi： 1S/C9H7F3N4O2/c10-9(11,12)5-3-4-13-8-14-6(15-16(5)8)1-2-7(17)18/h3-4H,1-2H2,(H,17,18)
• InChI Key： XWJKNQFOVACUIH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC2=NC(CCC(=O)O)=NN12)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS No. 1018170-82-5): A Comprehensive Overview

3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS No. 1018170-82-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid is characterized by a triazolopyrimidine core with a trifluoromethyl group at the 7-position and a propanoic acid moiety at the 3-position. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The propanoic acid group provides a carboxylic acid functional group, which can participate in various chemical reactions and interactions with biological targets.

The molecular formula of this compound is C₁₃H₉F₃N₄O₂, with a molecular weight of approximately 300.23 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various biochemical assays and in vitro studies.

Synthesis Methods

The synthesis of 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid has been reported using several different approaches. One common method involves the reaction of 7-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine with an appropriate propanoyl chloride or propanoyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution to form the desired product.

An alternative approach involves the coupling of 7-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine with an activated propanoic acid derivative using coupling reagents such as EDC (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). This method is particularly useful for preparing derivatives with modified functional groups on the propanoic acid moiety.

Biological Activities

3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid has been extensively studied for its potential biological activities. One of the most notable applications is its use as an inhibitor of specific enzymes involved in various physiological processes. For example, it has been shown to inhibit certain kinases and phosphatases, which are key regulators of cellular signaling pathways.

In addition to its enzymatic inhibition properties, this compound has also demonstrated antiviral activity against several viruses. Studies have shown that it can interfere with viral replication by targeting specific viral proteins or host cell factors required for viral infection. This makes it a promising candidate for the development of antiviral therapeutics.

Clinical Applications and Research Developments

The potential clinical applications of 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid are currently being explored in various preclinical and clinical studies. One area of focus is its use as a potential treatment for cancer. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

In addition to cancer research, this compound is also being investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have suggested that it may have neuroprotective effects by modulating certain enzymes involved in neurodegeneration.

Recent Research Findings

A recent study published in the Journal of Medicinal Chemistry reported that 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid exhibits potent inhibitory activity against a specific kinase involved in tumor angiogenesis. The researchers found that this compound effectively blocked the phosphorylation of downstream targets associated with angiogenesis pathways, leading to reduced tumor growth in animal models.

Another study published in Antiviral Research demonstrated that this compound has broad-spectrum antiviral activity against both DNA and RNA viruses. The researchers identified that it specifically targets viral proteases essential for viral replication, making it a promising lead compound for the development of broad-spectrum antiviral drugs.

Safety Considerations

The safety profile of 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid is an important aspect to consider during its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile in humans.

In conclusion, 3-[7-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS No. 1018170-82-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available from clinical trials and further studies, this compound may play a significant role in the development of novel therapies for various diseases.